![molecular formula C9H14N2O2 B181111 4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid CAS No. 890593-72-3](/img/structure/B181111.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
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Overview
Description
“4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid” is a chemical compound with the CAS Number: 890593-72-3 . It has a molecular weight of 182.22 and is typically stored at room temperature . The compound is usually in the form of a powder .
Physical And Chemical Properties Analysis
“4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid” has a melting point of 104-105°C . It has a molar refractivity of 61.1±0.5 cm³ . The compound has 4 hydrogen bond acceptors and 1 hydrogen bond donor . It has a polar surface area of 55 Ų and a molar volume of 177.1±7.0 cm³ .Scientific Research Applications
Based on the information gathered from various sources, here is a comprehensive analysis of the scientific research applications of “4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid”:
Pharmacological Applications
This compound has been used in the synthesis of molecules with a wide range of biological activities. It shows potential as an antileishmanial and antimalarial agent . Additionally, derivatives of this compound have been explored for their antitumor and radioprotectant properties .
Chemical Synthesis
“4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid” serves as a reagent in chemical syntheses, such as the Suzuki Coupling and copper-catalyzed azidation . It is also involved in the stereoselective synthesis of selective Cathepsin inhibitors.
Catalysis
Pyrazole-based ligands derived from this compound have been studied for their catalytic properties in oxidation reactions, such as the conversion of catechol to o-quinone .
Organic Molecule Synthesis
The compound is a common reagent for preparing pyrazolato ligated complexes and has been used to synthesize N-1-substituted derivatives with antibacterial activity .
Biological Activity
Pyrazole core-based organic molecules, including derivatives of this compound, exhibit a wide range of biological activities such as anti-inflammatory, antipyretic, antifungal, anti-viral, antidepressant, antibacterial, antioxidant, and anti-filarial agents .
Molecular Simulation Studies
It has been used in molecular simulation studies to justify potent in vitro activities of compounds. For example, it showed a desirable fitting pattern in the LmPTR1 pocket characterized by lower binding free energy .
Safety and Hazards
Mechanism of Action
Target of Action
A structurally similar compound was found to have a high affinity for αvβ6 integrin
Mode of Action
It is known that the compound’s interaction with its targets can lead to changes at the molecular level . The specifics of these interactions and the resulting changes are subjects of ongoing research.
Biochemical Pathways
A related compound was found to have antipromastigote activity, suggesting it may affect pathways related to the life cycle of certain parasites .
Pharmacokinetics
A structurally similar compound was found to have pharmacokinetic properties commensurate with inhaled dosing by nebulization . This suggests that the compound may have good bioavailability when administered in this manner.
Result of Action
A related compound was found to have significant effects on the level of acetylcholinesterase (ache) in treated groups compared to control groups . This suggests that 4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid may have similar effects.
properties
IUPAC Name |
4-(3,5-dimethylpyrazol-1-yl)butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-7-6-8(2)11(10-7)5-3-4-9(12)13/h6H,3-5H2,1-2H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNNVIJAPHVWBLT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCCC(=O)O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90390169 |
Source
|
Record name | 4-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid | |
CAS RN |
890593-72-3 |
Source
|
Record name | 4-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90390169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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